Cas no 158785-58-1 (Imidazo[1,2-a]pyrazine-2-methanamine,5,6,7,8-tetrahydro-N,N-dimethyl-)

• Product Name: Imidazo[1,2-a]pyrazine-2-methanamine,5,6,7,8-tetrahydro-N,N-dimethyl-
• CAS No: 158785-58-1
• MF: C₉H₁₆N₄
• MW: 180.250141143799
• CID: 109006
• PubChem ID: 45099778
• Update Time: 2025-04-18

Imidazo[1,2-a]pyrazine-2-methanamine,5,6,7,8-tetrahydro-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrazine-2-methanamine,5,6,7,8-tetrahydro-N,N-dimethyl-
• N,N-DIMETHYL-1-(5,6,7,8-TETRAHYDROIMIDAZO[1,2-A]PYRAZIN-2-YL)METHANAMINE
• Imidazo[1,2-a]pyrazine-2-methanamine, 5,6,7,8-tetrahydro-N,N-dimethyl- (9CI)
• SNWLWWLMIMRCQA-UHFFFAOYSA-N
• DTXSID70668116
• 158785-58-1
• SCHEMBL7011116
• 2-dimethylaminomethyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine
• IMidazo[1,2-a]pyrazine-2-MethanaMine, 5,6,7,8-tetrahydro-N,N-diMethyl-

• Inchi： 1S/C9H16N4/c1-12(2)6-8-7-13-4-3-10-5-9(13)11-8/h7,10H,3-6H2,1-2H3
• InChI Key： SNWLWWLMIMRCQA-UHFFFAOYSA-N
• SMILES： N12C=C(CN(C)C)N=C1CNCC2

Computed Properties

• Exact Mass: 180.13768
• Monoisotopic Mass: 180.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1A^2
• XLogP3: -1

Experimental Properties

• PSA: 33.09